Cas no 5662-78-2 (Hexanoic acid,2-(2-propyn-1-yl)-)

• Product Name: Hexanoic acid,2-(2-propyn-1-yl)-
• CAS No: 5662-78-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 371422
• PubChem ID: 134598
• Update Time: 2025-04-19

Hexanoic acid,2-(2-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,2-(2-propyn-1-yl)-
• 2-prop-2-ynylhexanoic acid
• DTXSID70972063
• 2-(PROP-2-YN-1-YL)HEXANOIC ACID
• 2-(2-Propynyl)hexanoic acid
• 2-Propargylhexanoic Acid
• Hexanoic acid, 2-(2-propynyl)-
• 4-Pentynoic acid, 2-butyl-
• OGVYHEDNPFAOPJ-UHFFFAOYSA-N
• SCHEMBL7551496
• 2-Butyl-4-yn-valproic acid
• 5662-78-2

• Inchi： 1S/C9H14O2/c1-3-5-7-8(6-4-2)9(10)11/h2,8H,3,5-7H2,1H3,(H,10,11)
• InChI Key： OGVYHEDNPFAOPJ-UHFFFAOYSA-N
• SMILES： OC(C(CC#C)CCCC)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų